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Compound of Interest

2-(4-Aminophenoxy)-2-
Compound Name: ) )
methylpropanoic acid

Cat. No.: B053002

For Immediate Use by Laboratory Professionals

This document provides critical safety and logistical guidance for the proper disposal of 2-(4-
Aminophenoxy)-2-methylpropanoic acid (CAS No. 117011-70-8). The following procedures
are intended for researchers, scientists, and drug development professionals to ensure the
safe handling and disposal of this compound in compliance with standard laboratory safety
practices and environmental regulations.

Hazard Assessment and Waste Classification

Before beginning any disposal procedure, it is crucial to understand the hazards associated
with 2-(4-Aminophenoxy)-2-methylpropanoic acid. According to its Safety Data Sheet
(SDS), this compound presents the following hazards:

o Acute Oral Toxicity (Category 4): Harmful if swallowed.[1][2]
o Skin Sensitization (Category 1): May cause an allergic skin reaction.[1][2]

Due to these hazards, 2-(4-Aminophenoxy)-2-methylpropanoic acid and any materials
contaminated with it should be treated as hazardous waste. Disposal must be conducted in
accordance with all applicable federal, state, and local regulations. It is imperative to consult
with your institution's Environmental Health and Safety (EHS) office for specific guidance.
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Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn at all times when handling and
preparing this chemical for disposal to prevent accidental exposure.

Specification/Stand
PPE Category Item Purpose
ard
Safety glasses with
) ) ) - Protects eyes from
Eye Protection side shields or ANSI Z87.1 certified

dust and splashes.
goggles

] ] Prevents skin contact
) Chemical-resistant ]
Hand Protection o ASTM D6319 and potential
gloves (e.g., Nitrile) o
sensitization.[1]

Protects skin and
Body Protection Laboratory coat Standard lab coat personal clothing from

contamination.[1]

Recommended when

_ handling the powder
) ) NO95 respirator or ]
Respiratory Protection high NIOSH approved outside of a fume
igher
g hood to prevent

inhalation of dust.[1]

Step-by-Step Disposal Protocol

The mandated method for the disposal of 2-(4-Aminophenoxy)-2-methylpropanoic acid is
through a licensed hazardous waste disposal service. Under no circumstances should this
chemical be disposed of down the drain or in regular trash.

Step 1: Waste Segregation

e Do not mix 2-(4-Aminophenoxy)-2-methylpropanoic acid waste with other chemical waste
streams unless explicitly permitted by your institution's EHS office.[1] Incompatible chemicals
can react, creating additional hazards.

Step 2: Containerization
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» Solid Waste: Collect unused or expired solid 2-(4-Aminophenoxy)-2-methylpropanoic acid
in its original container if possible, or in a clearly labeled, sealed, and compatible waste
container.

o Contaminated Labware: Disposable items such as pipette tips, weigh boats, and gloves that
have come into contact with the compound should be collected in a designated hazardous
waste container.

e Aqueous/Liquid Waste: Collect any solutions containing 2-(4-Aminophenoxy)-2-
methylpropanoic acid in a designated, leak-proof, and compatible container (e.g., high-
density polyethylene - HDPE).

Step 3: Labeling
» All waste containers must be clearly labeled with the words "Hazardous Waste."

e The label must include the full chemical name: "2-(4-Aminophenoxy)-2-methylpropanoic
acid" and its CAS number (117011-70-8).

« Indicate the primary hazards (e.g., "Toxic," "Sensitizer").
e Record the date when the waste was first added to the container.
Step 4: Storage

o Store the sealed and labeled waste containers in a designated and secure hazardous waste
satellite accumulation area.

o Ensure the storage area is well-ventilated and away from incompatible materials.
» Utilize secondary containment (such as a larger tub or bin) to contain any potential leaks.
Step 5: Professional Disposal

o Contact your institution's EHS office to arrange for the pickup and disposal of the hazardous
waste.

o Follow all institutional procedures for waste handover.
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Spill and Emergency Procedures

In the event of a spill:

o Alert Personnel: Immediately alert others in the vicinity.

» Evacuate: If the spill is large or in a poorly ventilated area, evacuate the area.
» Don PPE: Wear the appropriate PPE as listed in the table above.

o Containment: For small spills, cover with an inert absorbent material (e.g., vermiculite, sand).
Avoid raising dust.

o Collection: Carefully sweep or scoop the absorbed material into a designated hazardous
waste container and label it appropriately.

e Decontamination: Clean the spill area thoroughly with soap and water. Collect all cleaning
materials as hazardous waste.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 2-(4-
Aminophenoxy)-2-methylpropanoic acid.
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Caption: Disposal workflow for 2-(4-Aminophenoxy)-2-methylpropanoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Guide to the Safe Disposal of 2-(4-
Aminophenoxy)-2-methylpropanoic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b053002#2-4-aminophenoxy-2-methylpropanoic-acid-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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